Cas no 2248384-46-3 (7-bromo-1-chloroisoquinoline-3-carbaldehyde)

• Product Name: 7-bromo-1-chloroisoquinoline-3-carbaldehyde
• CAS No: 2248384-46-3
• MF: C₁₀H₅BrClNO
• MW: 270.509800672531
• CID: 6146322
• PubChem ID: 165760793
• Update Time: 2024-01-06

7-bromo-1-chloroisoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-chloroisoquinoline-3-carbaldehyde
• 2248384-46-3
• EN300-2008813

• Inchi： 1S/C10H5BrClNO/c11-7-2-1-6-3-8(5-14)13-10(12)9(6)4-7/h1-5H
• InChI Key： RHRJKKKUDGDQLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C=O)N=C(C=2C=1)Cl

Computed Properties

• Exact Mass: 268.92430g/mol
• Monoisotopic Mass: 268.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų